3-(pyridin-2-yl)-1,2-thiazol-5-amine dihydrochloride
Overview
Description
The compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine .
Chemical Reactions Analysis
The chemical reactions involving pyridine derivatives can be complex and varied. For example, one study showed that 3-(pyridin-2-yl)triimidazotriazine exhibits excitation-dependent fluorescence and phosphorescence under ambient conditions .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(pyridin-2-yl)-1,2-thiazol-5-amine dihydrochloride involves the reaction of 2-chloro-5-nitropyridine with thiourea followed by reduction of the resulting intermediate with sodium borohydride. The resulting amine is then reacted with 2-bromoacetic acid to form the final product.", "Starting Materials": [ "2-chloro-5-nitropyridine", "thiourea", "sodium borohydride", "2-bromoacetic acid" ], "Reaction": [ "Step 1: Reaction of 2-chloro-5-nitropyridine with thiourea in ethanol to form 2-amino-5-nitropyridine-3-thiol", "Step 2: Reduction of 2-amino-5-nitropyridine-3-thiol with sodium borohydride in methanol to form 3-(pyridin-2-yl)-1,2-thiazol-5-amine", "Step 3: Reaction of 3-(pyridin-2-yl)-1,2-thiazol-5-amine with 2-bromoacetic acid in ethanol to form 3-(pyridin-2-yl)-1,2-thiazol-5-amine dihydrochloride" ] } | |
CAS RN |
2361635-22-3 |
Product Name |
3-(pyridin-2-yl)-1,2-thiazol-5-amine dihydrochloride |
Molecular Formula |
C8H9Cl2N3S |
Molecular Weight |
250.1 |
Purity |
95 |
Origin of Product |
United States |
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